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Introduction
Kayahope, scientifically known as CAY-1, is a potent antifungal saponin isolated from cayenne

pepper (Capsicum frutescens).[1][2] It exhibits broad-spectrum activity against various fungal

pathogens, including clinically relevant species such as Candida spp. and Aspergillus

fumigatus.[1][2] The primary mechanism of action of Kayahope involves the disruption of

fungal cell membrane integrity, leading to cell leakage and ultimately, cell death.[1][2][3] This

document provides detailed protocols for the preparation and experimental use of Kayahope
solutions in a research setting.

Quantitative Data Summary
The antifungal activity of Kayahope (CAY-1) has been evaluated against a variety of fungal

species. The following tables summarize the Minimum Inhibitory Concentrations (MICs) and

other relevant quantitative data from published studies.

Table 1: In Vitro Antifungal Activity of Kayahope (CAY-1)
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Fungal Species MIC Range (µg/mL)
90% Inhibition
(IC90) (µg/mL)

Reference

Candida albicans 4 - 16 - [2]

Candida spp. 4 - 16 - [1]

Aspergillus fumigatus 4 - 16 - [1][2]

Cryptococcus

neoformans
- 1 [1][2]

Trichophyton

mentagrophytes
10 - 20

>90% inhibition at 10-

20 µg/mL
[1]

Trichophyton rubrum 10 - 20
>90% inhibition at 10-

20 µg/mL
[1]

Trichophyton

tonsurans
10 - 20

>90% inhibition at 10-

20 µg/mL
[1]

Microsporum canis 10 - 20
>90% inhibition at 10-

20 µg/mL
[1]

Table 2: Synergistic Activity of Kayahope (CAY-1) with Amphotericin B

Fungal Species

Fractional
Inhibitory
Concentration (FIC)
Index

Interpretation Reference

Candida albicans 0.14 - 0.27 Synergistic [4]

Aspergillus fumigatus 0.15 - 0.52 Synergistic [4]

Table 3: Cytotoxicity of Kayahope (CAY-1)
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Mammalian Cell
Lines

Concentration Effect Reference

55 different cell lines Up to 100 µg/mL
No significant

cytotoxicity
[1]

HeLa cells Up to 25 µg/mL No cytotoxicity [1]

A549 lung carcinoma

cells
Up to 10 µg/mL No cytotoxicity [1]

Experimental Protocols
Protocol 1: Preparation of a Kayahope (CAY-1) Stock
Solution
This protocol describes the preparation of a stock solution of Kayahope for use in in vitro

antifungal assays.

Materials:

Kayahope (CAY-1) powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Weighing: Accurately weigh the desired amount of Kayahope powder in a sterile

microcentrifuge tube.

Dissolving: Add the appropriate volume of sterile DMSO to the tube to achieve a desired

stock concentration (e.g., 10 mg/mL).

Vortexing: Vortex the tube thoroughly until the Kayahope powder is completely dissolved.
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Sterilization: While not always necessary due to the nature of DMSO, for sensitive

applications, the stock solution can be filter-sterilized using a 0.22 µm syringe filter

compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term storage.

Note: For some applications, Kayahope can be directly dissolved in the experimental medium,

such as RPMI 1640.[1] However, using a DMSO stock solution is a common practice for

compounds with limited aqueous solubility.

Protocol 2: In Vitro Antifungal Susceptibility Testing
(Broth Microdilution)
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of

Kayahope against a fungal isolate using the broth microdilution method.

Materials:

Kayahope stock solution (from Protocol 1)

Fungal isolate

RPMI 1640 medium (buffered with MOPS)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Inoculum Preparation: Culture the fungal isolate on an appropriate agar medium. Prepare a

fungal suspension in sterile saline or RPMI 1640 medium and adjust the turbidity to a 0.5

McFarland standard. This corresponds to approximately 1-5 x 10^6 CFU/mL for yeast.
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Further dilute the suspension in RPMI 1640 to achieve the final desired inoculum

concentration (typically 0.5-2.5 x 10^3 CFU/mL).

Serial Dilution: Prepare serial twofold dilutions of the Kayahope stock solution in RPMI 1640

medium directly in the 96-well plate. The final concentrations should typically range from

0.125 to 64 µg/mL.

Inoculation: Add 100 µL of the prepared fungal inoculum to each well containing 100 µL of

the diluted Kayahope solution.

Controls: Include a positive control (fungal inoculum in medium without Kayahope) and a

negative control (medium only).

Incubation: Incubate the plate at 35°C for 24-48 hours, depending on the growth rate of the

fungus.

MIC Determination: The MIC is determined as the lowest concentration of Kayahope that

causes a significant inhibition of visible growth compared to the positive control. This can be

assessed visually or by measuring the optical density at a specific wavelength (e.g., 530

nm).

Visualizations
Signaling Pathway Diagram
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Caption: Proposed mechanism of action of Kayahope (CAY-1).

Experimental Workflow Diagram
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Caption: Workflow for in vitro antifungal susceptibility testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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